13-(Dimethylamino)-5-(4-ethylphenyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one

• CAS No.: 869802-44-8
• Product Name: 13-(Dimethylamino)-5-(4-ethylphenyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 13-(dimethylamino)-5-(4-ethylphenyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• Standard InChI: InChI=1S/C19H18N4OS/c1-4-12-5-7-13(8-6-12)23-11-21-16-15-14(22(2)3)9-10-20-18(15)25-17(16)19(23)24/h5-11H,4H2,1-3H3
• Standard InChIKey: VCUKKMIXURRDKL-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC=CC(=C34)N(C)C
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC=CC(=C34)N(C)C
• Appearance: Solid powder
• Description: A-794282 is a selective mGluR1 antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 9-dimethylamino-3-(4-ethylphenyl)-3H-5-thia-1,3,6-triazafluoren-4-one; 9-dimethylamino-ETTO; A 794282; A-794282; A794282
• Reference: 1: Yang YL, Sun W, Peng C, Zhang XY, Yang XH. [Research progress of selective mGluR1 antagonists]. Yao Xue Xue Bao. 2011 Oct;46(10):1167-72. Review. Chinese. PubMed PMID: 22242445.; 2: Zhu CZ, Baker S, EI-Kouhen O, Lehto SG, Hollingsworth PR, Gauvin DM, Hernandez G, Zheng G, Chang R, Moreland RB, Stewart AO, Brioni JD, Honore P. Analgesic activity of metabotropic glutamate receptor 1 antagonists on spontaneous post-operative pain in rats. Eur J Pharmacol. 2008 Feb 12;580(3):314-21. PubMed PMID: 18054908.; 3: Zheng GZ, Bhatia P, Daanen J, Kolasa T, Patel M, Latshaw S, El Kouhen OF, Chang R, Uchic ME, Miller L, Nakane M, Lehto SG, Honore MP, Moreland RB, Brioni JD, Stewart AO. Structure-activity relationship of triazafluorenone derivatives as potent and selective mGluR1 antagonists. J Med Chem. 2005 Nov 17;48(23):7374-88. PubMed PMID: 16279797.
• PubChem Compound: 11530404
• Last Modified: Nov 11 2021